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Compound of Interest

N-Benzyl-2-bromo-N-
Compound Name:
methylbenzamide

Cat. No.: B040479

CAS Number: 124461-28-5

This technical guide provides a comprehensive overview of N-Benzyl-2-bromo-N-
methylbenzamide, a halogenated aromatic amide of interest to researchers and professionals
in the fields of organic synthesis and drug development. This document outlines its chemical
properties, provides a detailed experimental protocol for its synthesis, and includes relevant
analytical data.

Chemical and Physical Properties

N-Benzyl-2-bromo-N-methylbenzamide is a white to off-white solid. A summary of its key
chemical and physical properties is presented in the table below.[1]
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Property Value Source
CAS Number 124461-28-5 [1]12]
Molecular Formula C15H14BrNO [1]
Molecular Weight 304.18 g/mol [1]

N-benzyl-2-bromo-N-
IUPAC Name _ [1]
methylbenzamide

N-Benzyl-N-methyl 2-

bromobenzamide, Benzamide,
Synonyms [1]
2-bromo-N-methyl-N-

(phenylmethyl)-

Calculated LogP 3.6 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

ydrog p 1 [1]
Count
Rotatable Bond Count 3 [1]

Synthesis

The synthesis of N-Benzyl-2-bromo-N-methylbenzamide is typically achieved through the
acylation of N-benzyl-N-methylamine with 2-bromobenzoyl chloride. This reaction is a standard
method for the formation of amides.[3]

Experimental Protocol: Synthesis of N-Benzyl-2-bromo-
N-methylbenzamide

This protocol is based on general procedures for the N-acylation of secondary amines.[4][5]
Materials:
e N-benzyl-N-methylamine

e 2-Bromobenzoyl chloride
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Triethylamine (or another suitable base)

Dichloromethane (or another suitable anhydrous solvent)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexanes and Ethyl acetate for chromatography

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert
atmosphere (e.g., nitrogen or argon), dissolve N-benzyl-N-methylamine (1.0 equivalent) and
triethylamine (1.2 equivalents) in anhydrous dichloromethane.

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of 2-bromobenzoyl chloride (1.1 equivalents) in anhydrous
dichloromethane to the stirred reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous
sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel using a gradient of
ethyl acetate in hexanes to afford the pure N-Benzyl-2-bromo-N-methylbenzamide.
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Logical Workflow for Synthesis:

N-benzyl-N-methylamine + A
. Reaction in ‘Aqueous Workup N-Benzyl-2-bromo-N-
Z—Bronﬁ?:mzzytl)grlnﬁond“ | Dichloromethane (0°C to RT) [ | (H20, NaHCOs, Brine) [~ | Column Chromatography [==5- methylbenzamide

Click to download full resolution via product page
Synthesis workflow for N-Benzyl-2-bromo-N-methylbenzamide.

Analytical Data

The structure and purity of the synthesized N-Benzyl-2-bromo-N-methylbenzamide can be
confirmed by various analytical techniques.

Analytical Data Type Expected Characteristics

Signals corresponding to the aromatic protons

of the benzyl and bromobenzoyl! groups, the
1H NMR ) y v group

benzylic methylene protons, and the N-methyl

protons.

Resonances for the carbonyl carbon, aromatic
13C NMR carbons, benzylic carbon, and the N-methyl

carbon.

A molecular ion peak corresponding to the
Mass Spectrometry (MS) molecular weight of the compound (m/z =
303/305 for the bromine isotopes).

A characteristic strong absorption band for the
Infrared (IR) Spectroscopy amide carbonyl group (C=0) typically in the
range of 1630-1680 cm~1,

Biological Activity

While specific biological data for N-Benzyl-2-bromo-N-methylbenzamide is not extensively
available in the public domain, related N-substituted benzamide derivatives have been
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investigated for their potential as antitumor agents.[6][7] For instance, some studies have
focused on N-substituted benzamides as histone deacetylase (HDAC) inhibitors.[6] Further
research is required to elucidate the specific biological profile of N-Benzyl-2-bromo-N-
methylbenzamide.

Signaling Pathway Hypothesis (General for HDAC Inhibitors):

The diagram below illustrates a generalized signaling pathway that could be influenced by a
hypothetical HDAC inhibitor. This is for illustrative purposes only, as the specific activity of N-
Benzyl-2-bromo-N-methylbenzamide has not been determined.
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Drug Action
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Hypothetical signaling pathway for HDAC inhibition.

Conclusion

This technical guide has provided essential information regarding N-Benzyl-2-bromo-N-
methylbenzamide (CAS No. 124461-28-5), including its chemical properties, a detailed
synthesis protocol, and an overview of relevant analytical data. While its specific biological
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functions are yet to be fully explored, its structural similarity to other biologically active
benzamides suggests it may be a valuable compound for further investigation in medicinal
chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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